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Compound of Interest

Compound Name: ICBA

Cat. No.: B8249526 Get Quote

CAS Number: 1207461-57-1

Chemical Name: 1',1'',4',4''-Tetrahydro-di[1][2]methanonaphthaleno[1,2:2',3',56,60:2'',3''][3]

[4]fullerene-C60

Synonyms: ICBA, IC60BA, Indene-C60 Bisadduct

This technical guide provides a comprehensive overview of the fullerene derivative Indene-C60

Bisadduct (ICBA), a critical material in the field of organic electronics. Tailored for researchers,

scientists, and professionals in drug development and materials science, this document details

the synthesis, properties, and applications of ICBA, with a focus on its role in organic

photovoltaic (OPV) devices.

Core Properties and Specifications
Indene-C60 bisadduct is a soluble derivative of fullerene C60, distinguished by the addition of

two indene groups to the fullerene cage.[5] This modification significantly alters its electronic

properties compared to its precursor, making it an excellent electron acceptor in bulk

heterojunction (BHJ) solar cells.[3][5]
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Property Value Reference

CAS Number 1207461-57-1 [4]

Molecular Formula C78H16 [4]

Molecular Weight 952.96 g/mol [4]

Appearance
Brown to black powder or

crystals
Dyenamo

Melting Point >260 °C Dyenamo

Purity >99% (HPLC) [4]

Electronic and Photovoltaic Properties
The primary advantage of ICBA over the more common fullerene derivative,[4][4]-phenyl-C61-

butyric acid methyl ester (PCBM), lies in its higher Lowest Unoccupied Molecular Orbital

(LUMO) energy level.[3] This property allows for a larger open-circuit voltage (Voc) in organic

solar cells, which is a key factor in achieving higher power conversion efficiencies (PCE).[3][5]

Property Value Notes Reference

LUMO Energy Level -3.74 eV
0.17 eV higher than

PCBM
[3]

HOMO Energy Level -5.4 eV Dyenamo

Electron Mobility in

P3HT blend
Varies with processing

Evolves during

thermal aging
[6]

Synthesis of Indene-C60 Bisadduct (ICBA)
The synthesis of ICBA is achieved through a Diels-Alder cycloaddition reaction between

fullerene (C60) and indene.[1]

Experimental Protocol: Synthesis of ICBA
Materials:
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Fullerene (C60)

Indene

1,2,4-Trichlorobenzene (TCB)

Methanol

Procedure:

In a round-bottom flask, dissolve Fullerene (C60) (e.g., 1.44 g, 2 mmol) and a significant

excess of Indene (e.g., 4.63 g, 40 mmol) in 1,2,4-trichlorobenzene (60 mL).[1]

Heat the solution to 220 °C and reflux for 12 hours under an inert atmosphere.[1]

After cooling, precipitate the product by adding the reaction mixture to a large volume of

methanol (400 mL).[1]

Wash the precipitate thoroughly with methanol to remove unreacted indene and other

impurities.[1]

The resulting product is a mixture of unreacted C60, indene-C60 monoadduct (ICMA), and

indene-C60 bisadduct (ICBA).

Purify the ICBA from the mixture using column chromatography.

Application in Organic Photovoltaics
ICBA is most prominently used as an electron acceptor material in the active layer of bulk

heterojunction organic solar cells. It is typically blended with a p-type conjugated polymer

donor, such as poly(3-hexylthiophene) (P3HT).

Photophysical Mechanism in a P3HT:ICBA Solar Cell
The operation of a P3HT:ICBA bulk heterojunction solar cell involves a series of photophysical

steps, from light absorption to charge extraction.
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Caption: Photophysical processes in a P3HT:ICBA solar cell.
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Experimental Protocol: Fabrication of a P3HT:ICBA Solar
Cell
Materials:

Indium Tin Oxide (ITO) coated glass substrates

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)

Poly(3-hexylthiophene) (P3HT)

Indene-C60 Bisadduct (ICBA)

Chlorobenzene or 1,2-Dichlorobenzene

Lithium Fluoride (LiF)

Aluminum (Al)

Procedure:

Substrate Cleaning: Sequentially clean the ITO-coated glass substrates in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol. Dry the substrates with a stream

of nitrogen.

Hole Transport Layer (HTL) Deposition: Spin-coat a layer of PEDOT:PSS onto the ITO

substrate and anneal at approximately 140°C for 10 minutes.

Active Layer Preparation: Prepare a blend solution of P3HT and ICBA (typically a 1:1 weight

ratio) in chlorobenzene or 1,2-dichlorobenzene. The concentration is typically around 20-40

mg/mL total solids. Stir the solution overnight, gently heated, in an inert atmosphere.

Active Layer Deposition: Spin-coat the P3HT:ICBA blend solution onto the PEDOT:PSS layer

in an inert atmosphere (e.g., a glovebox). The thickness of the active layer is controlled by

the spin speed and solution concentration.

Active Layer Annealing: Anneal the substrate with the active layer at a specific temperature

(e.g., 150°C) for a set time (e.g., 10 minutes) to optimize the morphology of the bulk
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heterojunction.

Cathode Deposition: Thermally evaporate a thin layer of LiF (as an electron transport layer)

followed by a thicker layer of Aluminum (as the cathode) onto the active layer through a

shadow mask to define the device area.

Quantitative Performance Data
The performance of organic solar cells is highly dependent on the specific donor polymer used

in conjunction with ICBA, as well as the device architecture and fabrication conditions.

Photovoltaic Performance of ICBA with Various Donor
Polymers

Donor
Polymer

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%) Reference

P3HT 0.84 9.7 67 5.44 [3]

PTB7 0.75 14.77 52 5.83 [2]

PBDTTT-EFT ~1.0
Lower than

PCBM

Lower than

PCBM
5.86 [7]

Note: Voc = Open-circuit voltage, Jsc = Short-circuit current density, FF = Fill factor, PCE =

Power conversion efficiency.

Solubility of ICBA
While precise quantitative solubility data is not always readily available in the literature, ICBA is

known to have good solubility in common organic solvents used for OPV fabrication.

Solvent Solubility Reference

Chloroform >90 mg/mL [3]

1,2-Dichlorobenzene Good [8]

1,4-Dichlorobenzene Soluble [9]
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Experimental Workflow and Logic
The development and optimization of ICBA-based organic solar cells follow a logical workflow.

Material Synthesis & Characterization

Device Fabrication

Device Testing & Analysis

ICBA Synthesis

Purification
(Column Chromatography)

Structural & Purity Analysis
(NMR, HPLC, Mass Spec)

P3HT:ICBA Blend
Solution Preparation

Active Layer
Spin-Coating

Thermal Annealing

Cathode Deposition

Current-Voltage (J-V)
Measurement

External Quantum Efficiency
(EQE) Measurement

Morphological Analysis
(AFM, TEM)
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Caption: Experimental workflow for ICBA-based solar cells.

Conclusion
Indene-C60 Bisadduct (ICBA) is a valuable electron acceptor material for high-performance

organic solar cells. Its key advantage is a higher LUMO energy level compared to PCBM,

which directly translates to a higher open-circuit voltage and the potential for greater power

conversion efficiencies. The synthesis and device fabrication protocols outlined in this guide

provide a foundation for researchers to explore and optimize ICBA-based organic photovoltaic

devices. Further research into new donor polymers compatible with ICBA and fine-tuning of the

bulk heterojunction morphology will continue to advance the efficiency and stability of organic

solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Indene-C60 Bisadduct
(ICBA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8249526#cas-number-1207461-57-1-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8249526#cas-number-1207461-57-1-research
https://www.benchchem.com/product/b8249526#cas-number-1207461-57-1-research
https://www.benchchem.com/product/b8249526#cas-number-1207461-57-1-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8249526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8249526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

